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Compound of Interest

Compound Name: Anticancer agent 185

Cat. No.: B15137917 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
KPT-185 is a potent and selective small-molecule inhibitor of Chromosome Region

Maintenance 1 (CRM1), also known as Exportin 1 (XPO1)[1][2][3]. CRM1/XPO1 is a key

nuclear export protein responsible for transporting various cargo proteins, including tumor

suppressor proteins (TSPs) and growth regulators, from the nucleus to the cytoplasm[4]. By

inhibiting XPO1, KPT-185 blocks the nuclear export of these critical proteins, leading to their

accumulation in the nucleus, which in turn can induce cell cycle arrest and apoptosis in cancer

cells[1][2][5]. These application notes provide detailed protocols for the preparation, storage,

and handling of KPT-185 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent for in

vitro research applications.

Physicochemical and Solubility Data
Proper preparation of KPT-185 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key quantitative data for KPT-185.
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Property Value Citations

Molecular Weight 355.31 g/mol [1][2][6]

Chemical Formula C₁₆H₁₆F₃N₃O₃ [1][2][6][7]

CAS Number 1333151-73-7 [1][2][6][7]

Appearance White to off-white solid [2][6]

Solubility in DMSO

Varies by source: 15 mg/mL

(42.2 mM) to 71 mg/mL (199.8

mM). It is recommended to

start with a concentration of

~50 mg/mL (140.72 mM) to

ensure complete dissolution.

[1][2][7]

Solubility in Ethanol
Soluble (e.g., 50 mg/mL or

140.72 mM)
[2]

Solubility in Water Insoluble [1]

Experimental Protocols
Materials and Equipment

KPT-185 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Sterile, disposable pipette tips

Vortex mixer

Ultrasonic bath (recommended for higher concentrations)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM KPT-185 Stock Solution
This protocol provides instructions for preparing 1 mL of a 10 mM KPT-185 stock solution.

Adjust volumes as needed for different concentrations or volumes.

Pre-weighing Preparation: Before starting, ensure all equipment is clean and calibrated.

Work in a chemical fume hood.

Calculate Required Mass:

Molecular Weight (MW) of KPT-185 = 355.31 g/mol .

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 355.31 g/mol = 0.00355 g

Mass (mg) = 3.55 mg

Weighing KPT-185: Carefully weigh out 3.55 mg of KPT-185 powder and transfer it into a

sterile vial.

Adding DMSO: Add 1 mL of high-purity DMSO to the vial containing the KPT-185 powder.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved.

For higher concentrations or if dissolution is slow, brief sonication in an ultrasonic bath

may be necessary.[2][6] Warming the solution to 37°C for a short period can also aid

dissolution.[6]

Note: It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can significantly

reduce the solubility of KPT-185.[1][2]

Storage and Handling:
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Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots in tightly sealed amber vials or tubes wrapped in foil to protect from

light.

Short-term storage: Up to 1 month at -20°C.[1]

Long-term storage: Up to 1-2 years at -80°C.[1][2]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a KPT-185 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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